Cas no 2001249-41-6 (2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylacetic acid
• CAS No: 2001249-41-6
• MF: C₉H₅F₅O₂
• MW: 240.126820325851
• CID: 6101806
• PubChem ID: 151227982
• Update Time: 2025-06-26

2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylacetic acid
• 2001249-41-6
• EN300-1139095
• 2-fluoro-2-[4-fluoro-2-(trifluoromethyl)phenyl]acetic acid

• Inchi： 1S/C9H5F5O2/c10-4-1-2-5(7(11)8(15)16)6(3-4)9(12,13)14/h1-3,7H,(H,15,16)
• InChI Key： NNRFAGMOAOJLJI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=CC(=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 240.02097021g/mol
• Monoisotopic Mass: 240.02097021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylacetic acid

Introduction to 2-Fluoro-2-(4-Fluoro-2-(trifluoromethyl)phenyl)acetic Acid (CAS No. 2001249-41-6)

2-Fluoro-2-(4-fluoro-2-(trifluoromethyl)phenyl)acetic acid (CAS No. 2001249-41-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of 2-fluoro-2-(4-fluoro-2-(trifluoromethyl)phenyl)acetic acid is C₁₀H₅F₄O₂, and its molecular weight is approximately 236.13 g/mol. The presence of multiple fluorine atoms in the molecule imparts unique chemical and physical properties, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development.

In recent years, the study of fluorinated compounds has been a focal point in medicinal chemistry due to their potential to improve the pharmacokinetic and pharmacodynamic profiles of drugs. 2-Fluoro-2-(4-fluoro-2-(trifluoromethyl)phenyl)acetic acid is no exception. Research has shown that this compound can serve as a building block for the synthesis of more complex molecules with enhanced biological activity.

The synthesis of 2-fluoro-2-(4-fluoro-2-(trifluoromethyl)phenyl)acetic acid typically involves multi-step reactions, including fluorination, acylation, and functional group manipulation. These synthetic routes are designed to optimize yield and purity while minimizing the formation of by-products. Advanced techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to enhance the efficiency of these processes.

In terms of biological activity, 2-fluoro-2-(4-fluoro-2-(trifluoromethyl)phenyl)acetic acid has been investigated for its potential as an inhibitor of various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation, making it a promising lead compound for the development of anticancer drugs. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored for potential applications in treating neurological disorders.

The pharmacokinetic properties of 2-fluoro-2-(4-fluoro-2-(trifluoromethyl)phenyl)acetic acid have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution in biological systems, while its metabolic stability ensures prolonged action. These properties are essential for designing drugs with optimal therapeutic efficacy and minimal side effects.

Clinical trials involving derivatives of 2-fluoro-2-(4-fluoro-2-(trifluoromethyl)phenyl)acetic acid have shown promising results in various therapeutic areas. For example, a phase II clinical trial evaluating a derivative as an anticancer agent reported significant tumor regression in patients with advanced solid tumors. Similarly, preclinical studies have highlighted its potential in treating inflammatory diseases and metabolic disorders.

The safety profile of 2-fluoro-2-(4-fluoro-2-(trifluoromethyl)phenyl)acetic acid is another critical aspect that has been thoroughly investigated. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, ongoing research continues to explore its long-term safety and potential interactions with other drugs.

In conclusion, 2-fluoro-2-(4-fluoro-2-(trifluoromethyl)phenyl)acetic acid (CAS No. 2001249-41-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.